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Introduction

o-Iodoxybenzoic acid (IBX) is a hypervalent iodine(V) reagent that has emerged as a mild and

highly selective oxidizing agent in modern organic synthesis.[1][2] It is particularly effective for

the oxidation of primary and secondary alcohols to their corresponding aldehydes and ketones.

A significant advantage of IBX is its high chemoselectivity, allowing for the oxidation of alcohols

in the presence of various other sensitive functional groups such as sulfides, indoles, and

protected amines.[2][3] While IBX suffers from poor solubility in many common organic

solvents, it is readily soluble in dimethyl sulfoxide (DMSO), which has become the solvent of

choice for these reactions.[1][4] Solutions of IBX in DMSO are stable and facilitate clean and

efficient oxidations, typically at room temperature, with high to quantitative yields.[5]

Advantages of IBX in DMSO

Mild Reaction Conditions: Oxidations can often be carried out at room temperature,

preventing the degradation of sensitive substrates.[6][7]

High Selectivity: IBX demonstrates excellent functional group tolerance. For instance, it

selectively oxidizes secondary alcohols in the presence of primary alcohols under certain

conditions and does not affect many common protecting groups.[1] It can also oxidize 1,2-

diols to α-hydroxy ketones without the oxidative cleavage of the carbon-carbon bond.[1][5]
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No Overoxidation: Primary alcohols are cleanly oxidized to aldehydes with no significant

formation of the corresponding carboxylic acid.[2]

Simple Workup: The reaction workup is typically straightforward, often involving simple

filtration and extraction.[8][9]

Safety Considerations

IBX is known to be explosive upon impact or when heated to temperatures above 200°C.[1][9]

Therefore, it should be handled with care. Commercially available IBX is often stabilized with

benzoic and isophthalic acids to mitigate this risk.[10] It is recommended to perform reactions

on a small scale and behind a safety shield, especially when heating is involved.

Experimental Protocols
Preparation of IBX Reagent
IBX can be synthesized from 2-iodobenzoic acid using an environmentally friendly procedure

with Oxone® (potassium peroxymonosulfate) as the oxidant.[6][10][11]

Materials:

2-Iodobenzoic acid

Oxone® (2KHSO₅·KHSO₄·K₂SO₄)

Deionized water

Procedure:

In a round-bottom flask, dissolve 2-iodobenzoic acid in deionized water.

Add an excess of Oxone® (approximately 2-3 equivalents) to the solution.

Heat the mixture to 70°C and stir for 1-3 hours.[10]

Cool the reaction mixture in an ice bath to precipitate the IBX.
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Collect the white solid product by filtration, wash with cold water and then with acetone, and

dry under vacuum.[12][13] The purity of the resulting IBX is typically ≥95%.[10]

General Protocol for Oxidation of Alcohols using IBX in
DMSO
This protocol describes a general procedure for the oxidation of a primary or secondary alcohol

to the corresponding aldehyde or ketone.

Materials:

Substrate (alcohol)

IBX (1.1 - 3.0 equivalents)

Anhydrous DMSO

Procedure:

To a solution of the alcohol in anhydrous DMSO, add IBX (typically 1.1 to 3.0 equivalents) in

one portion at room temperature.[4][8]

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Reactions are generally complete within a few hours. For less reactive substrates, the

reaction can be gently heated (e.g., to 50-80°C) to accelerate the conversion.[3][6]

Upon completion, proceed with the workup procedure.

Workup Procedure
The high boiling point and polarity of DMSO require a specific workup procedure for its

removal.

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/CN109081826B/en
https://www.reddit.com/r/Chempros/comments/1gvotpb/ibx_prepration/
https://en.wikipedia.org/wiki/2-Iodoxybenzoic_acid
https://www.tsijournals.com/articles/an-insight-in-to-general-features-of-ibx-2iodoxybenzoic-acid.pdf
http://www.audreyli.com/panli/chemistry/reference/method/IBX_oxidation.pdf
https://www.youtube.com/watch?v=XElh-E0h8Hs
https://www.organic-chemistry.org/chemicals/oxidations/ibx-2-iodoxybenzoicacid.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quench the reaction mixture by pouring it into a separatory funnel containing a significant

volume of water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate, diethyl ether).

To effectively remove residual DMSO, wash the combined organic layers multiple times with

water or a 5% aqueous LiCl solution. A general guideline is to use five 10 mL portions of

water for every 5 mL of DMSO used in the reaction.[14]

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate

(MgSO₄).

Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.

If necessary, purify the crude product by column chromatography, recrystallization, or

distillation.

Data Presentation
The following table summarizes representative examples of IBX-mediated oxidations of various

alcohols in DMSO, highlighting the reaction conditions and yields.
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Substrate
Equivalen
ts of IBX

Temperat
ure (°C)

Time (h) Product Yield (%)
Referenc
e

Primary

Benzylic

Alcohol

2.0 65 -
Aromatic

Aldehyde
85 [4]

Fmoc-L-

Asp(OtBu)-

ol

1.1 80 1

Fmoc-L-

Asp(OtBu)-

al

>99 [9]

Hantzsch

1,4-

dihydropyri

dine

- 80-85 2-4
Pyridine

derivative
High [6]

Secondary

Alcohol
-

Room

Temp
- Ketone Good

1,2-Diol -
Room

Temp
-

α-Hydroxy

Ketone
Good [1][5]

Benzylic

Methylene
10.0 110 -

Aromatic

Aldehyde
75-78 [4]

Visualizations
Experimental Workflow for IBX Oxidation in DMSO
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Experimental Workflow: IBX Oxidation in DMSO
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Caption: General workflow for the oxidation of alcohols using IBX in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1214923?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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